Cas no 1234306-57-0 (1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
- N-(2-Hexyldecyl)-2,5-dibromothiophene-3,4-dicarbimide
- 1,3-dibromo-5-(2-hexyldecyl)-5h-thieno[3,4-c]pyrrole-4,6-dione
- SCHEMBL12004179
- 1234306-57-0
- F77725
- 1,3-dibromo-5-(2-hexyldecyl)thieno[3,4-c]pyrrole-4,6-dione
-
- Inchi: 1S/C22H33Br2NO2S/c1-3-5-7-9-10-12-14-16(13-11-8-6-4-2)15-25-21(26)17-18(22(25)27)20(24)28-19(17)23/h16H,3-15H2,1-2H3
- InChI Key: VYMBALVLRQSMNT-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=C(S1)Br)C(N(C2=O)CC(CCCCCC)CCCCCCCC)=O
Computed Properties
- Exact Mass: 535.05783 g/mol
- Monoisotopic Mass: 533.05988 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 65.6
- Molecular Weight: 535.4
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1208834-100mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 100mg |
$74.0 | 2025-03-04 | |
| Ambeed | A1208834-250mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 250mg |
$123.0 | 2025-03-04 | |
| Ambeed | A1208834-1g |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 1g |
$333.0 | 2025-03-04 | |
| 1PlusChem | 1P01JH0D-100mg |
1,3-dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 100mg |
$61.00 | 2023-12-25 | |
| A2B Chem LLC | AZ87325-100mg |
1,3-dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 100mg |
$54.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2007831-100mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 100mg |
¥597.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2007831-250mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 250mg |
¥877.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2007831-1g |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% | 1g |
¥2184.00 | 2024-08-09 | |
| Ambeed | A1208834-100mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% (stabilized with Cu+HQ+MgO) | 100mg |
$653.0 | 2025-06-07 | |
| Ambeed | A1208834-250mg |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione |
1234306-57-0 | 98% (stabilized with Cu+HQ+MgO) | 250mg |
$1085.0 | 2025-06-07 |
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione
Introduction to 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (CAS No: 1234306-57-0)
1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular architecture and potential biological activities. This compound belongs to the thienopyrrole class of molecules, which are known for their broad spectrum of applications ranging from organic electronics to drug discovery. The presence of bromine substituents and a long alkyl chain at the 5-position introduces interesting electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization.
The CAS number 1234306-57-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular formula of this compound can be expressed as C₁₈H₂₅Br₂N₂O₂, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The precise arrangement of these atoms into a fused ring system contributes to the compound's distinct chemical reactivity and potential utility in various synthetic pathways.
One of the most compelling aspects of 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione is its potential application in medicinal chemistry. Thienopyrrole derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The brominated thienopyrrole core provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic purposes. Recent advancements in drug design have highlighted the importance of such heterocyclic compounds in developing novel treatments for diseases like cancer, inflammation, and neurodegenerative disorders.
In the realm of materials science, this compound has shown promise as a building block for organic semiconductors and optoelectronic materials. The conjugated system formed by the thienopyrrole ring enhances the molecule's ability to participate in π-stacking interactions, which are crucial for charge transport in organic electronic devices. The long alkyl chain at the 5-position not only influences the solubility of the compound but also its self-assembly properties, making it suitable for applications in liquid crystals and polymer blends.
Recent research published in high-impact journals has begun to explore the pharmacological profile of 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione. Studies indicate that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathways. For instance, preliminary in vitro assays have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a critical role in inflammatory responses. The bromine atoms are particularly noteworthy as they can serve as handles for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.
The synthesis of 1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione presents both challenges and opportunities for synthetic chemists. The construction of the thienopyrrole core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. The introduction of the long hexyldecyl chain necessitates strategies that maintain regioselectivity while accommodating steric hindrance. Advances in transition metal catalysis have provided new tools for constructing complex heterocycles efficiently.
The long alkyl chain at the 5-position also influences the compound's physicochemical properties. It enhances lipophilicity, which can be advantageous for membrane permeability but may also pose challenges in terms of solubility and metabolic stability. Researchers are exploring ways to optimize these properties through structural modifications or by employing prodrugs that release active forms under physiological conditions.
In conclusion,1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (CAS No: 1234306-57-0) represents a fascinating molecule with diverse potential applications across pharmaceuticals and materials science. Its unique structural features—combining a brominated thienopyrrole core with a long alkyl chain—make it a versatile scaffold for further exploration. As research continues to uncover new synthetic methodologies and biological activities,this compound is poised to play an increasingly important role in both academic research and industrial development.
1234306-57-0 (1,3-Dibromo-5-(2-hexyldecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione) Related Products
- 493000-39-8(3-Thiophenecarboxamide, 2,5-dibromo-N,N-dimethyl-4-octyl-)
- 493000-40-1(3-Thiophenecarboxamide, 2,5-dibromo-4-dodecyl-N,N-dimethyl-)
- 1231160-83-0(1,3-dibromo-5-(2-ethylhexyl)-4H,5H,6H-thieno[3,4-c]pyrrole-4,6-dione)
- 566939-56-8(1,3-Dibromo-5-hexyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)
- 493000-34-3(3-Thiophenecarboxamide, 2,5-dibromo-4-hexyl-N,N-dimethyl-)
- 1262241-50-8(1,3-Dibromo-5-(2-butyloctyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)
- 190723-14-9(1,3-Dibromo-5-butylthieno[3,4-c]pyrrole-4,6-dione)
- 1427705-63-2(1,3-Dibromo-5-heptyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)
- 566939-58-0(1,3-Dibromo-5-octyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)
- 773881-47-3(1,3-Dibromo-5-dodecyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione)